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Compound of Interest

Compound Name: Uncargenin C

Cat. No.: B1180840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Abstract: Uncargenin C, a pentacyclic triterpenoid with the molecular formula

C30H48O5, presents a compelling profile for further investigation in drug discovery and

development. This technical guide provides a consolidated overview of its physicochemical

properties and currently understood biological activities, with a focus on its anti-inflammatory

potential. Detailed experimental insights and potential signaling pathways are discussed to

facilitate future research endeavors.

Physicochemical Properties of Uncargenin C
Uncargenin C, a natural product isolated from plant species such as Uncaria rhynchophylla

and Turpinia arguta, possesses a defined chemical structure that dictates its biological

interactions. A summary of its key physicochemical data is presented in Table 1.
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Property Value Source

Molecular Formula C30H48O5 [1][2][3]

Molecular Weight 488.7 g/mol [1][2]

IUPAC Name

(4aS,6aR,6aS,6bR,8R,8aR,9R

,10S,12aR,14bS)-8,10-

dihydroxy-9-

(hydroxymethyl)-2,2,6a,6b,9,12

a-hexamethyl-

1,3,4,5,6,6a,7,8,8a,10,11,12,1

3,14b-tetradecahydropicene-

4a-carboxylic acid

[1]

Synonyms
3β,6β,23-trihydroxyolean-12-

en-28-oic acid
[1]

CAS Number 152243-70-4 [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Biological Activity: Focus on Anti-Inflammatory
Effects
Current research indicates that Uncargenin C exhibits notable anti-inflammatory properties. As

a pentacyclic triterpenoid, its activity is in line with other structurally similar compounds that are

known to modulate inflammatory pathways.

Inhibition of Pro-Inflammatory Cytokines
A key study demonstrated that 3β,6β,23-trihydroxyolean-12-en-28-oic acid, a synonym for

Uncargenin C, significantly inhibits the production of several pro-inflammatory cytokines in

lipopolysaccharide (LPS)-stimulated bone marrow-derived dendritic cells (BMDCs). The

inhibitory concentration (IC50) values for the suppression of key cytokines are detailed in Table

2.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3Beta_6Beta_23-Trihydroxyolean-12-En-28-Oic-Acid
https://www.researchgate.net/publication/51598893_Anti-inflammatory_Triterpenoid_Saponins_from_the_Stem_Bark_of_Kalopanax_pictus
https://www.mdpi.com/2076-3921/13/8/952
https://pubchem.ncbi.nlm.nih.gov/compound/3Beta_6Beta_23-Trihydroxyolean-12-En-28-Oic-Acid
https://www.researchgate.net/publication/51598893_Anti-inflammatory_Triterpenoid_Saponins_from_the_Stem_Bark_of_Kalopanax_pictus
https://pubchem.ncbi.nlm.nih.gov/compound/3Beta_6Beta_23-Trihydroxyolean-12-En-28-Oic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/3Beta_6Beta_23-Trihydroxyolean-12-En-28-Oic-Acid
https://www.researchgate.net/publication/51598893_Anti-inflammatory_Triterpenoid_Saponins_from_the_Stem_Bark_of_Kalopanax_pictus
https://www.researchgate.net/publication/51598893_Anti-inflammatory_Triterpenoid_Saponins_from_the_Stem_Bark_of_Kalopanax_pictus
https://www.benchchem.com/product/b1180840?utm_src=pdf-body
https://www.benchchem.com/product/b1180840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytokine IC50 (µM)

IL-12 p40 3.3 - 9.1

IL-6 3.3 - 9.1

TNF-α 8.8 - 20.0

These findings suggest that Uncargenin C can effectively modulate the innate immune

response by downregulating the production of critical inflammatory mediators.

Experimental Protocols
To facilitate the replication and extension of these findings, a generalized experimental protocol

for assessing the anti-inflammatory activity of Uncargenin C is provided below. This is a

composite methodology based on standard practices for cytokine inhibition assays.

Cell Culture and Treatment
Cell Line: Bone marrow-derived dendritic cells (BMDCs) are cultured in RPMI-1640 medium

supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, 100 µg/mL

streptomycin, and 20 ng/mL granulocyte-macrophage colony-stimulating factor (GM-CSF).

Plating: Cells are seeded in 24-well plates at a density of 5 x 10^5 cells/well.

Treatment: Cells are pre-treated with varying concentrations of Uncargenin C (dissolved in

DMSO, final concentration ≤ 0.1%) for 1 hour.

Stimulation: Following pre-treatment, cells are stimulated with 1 µg/mL of lipopolysaccharide

(LPS) for 24 hours to induce an inflammatory response.

Cytokine Measurement
Sample Collection: After the incubation period, the cell culture supernatant is collected and

centrifuged to remove cellular debris.

ELISA: The concentrations of IL-12 p40, IL-6, and TNF-α in the supernatant are quantified

using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following
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the manufacturer's instructions.

Data Analysis: The percentage of cytokine inhibition is calculated relative to the LPS-

stimulated control group. The IC50 values are then determined from the dose-response

curves.

Postulated Signaling Pathways and Mechanisms of
Action
While the precise molecular targets of Uncargenin C are yet to be fully elucidated, its inhibitory

effect on pro-inflammatory cytokine production suggests a potential interaction with key

signaling pathways involved in the inflammatory response. A plausible mechanism involves the

modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a central regulator of

inflammation.

Potential Inhibition of the NF-κB Pathway
The workflow for investigating the effect of Uncargenin C on the NF-κB pathway is outlined

below.
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Caption: Postulated mechanism of Uncargenin C's anti-inflammatory action via the NF-κB

pathway.

This diagram illustrates that upon LPS stimulation of the TLR4 receptor, a signaling cascade is

initiated, leading to the activation of the IKK complex. This complex then phosphorylates IκBα,

leading to its degradation and the subsequent release and nuclear translocation of NF-κB,

which drives the transcription of pro-inflammatory genes. Uncargenin C may exert its inhibitory

effects at one or more points in this pathway, such as by inhibiting IKK activation, stabilizing

IκBα, or preventing the nuclear translocation of NF-κB.

Future Directions and Research Opportunities
The current data on Uncargenin C provides a strong foundation for more in-depth

investigation. Future research should focus on:

Mechanism of Action Studies: Elucidating the precise molecular targets of Uncargenin C
within the NF-κB and other inflammatory signaling pathways (e.g., MAPK, JAK-STAT).

Broader Biological Screening: Evaluating the potential of Uncargenin C in other therapeutic

areas, such as oncology and neurodegenerative diseases, given the known activities of

other triterpenoids.

In Vivo Efficacy: Assessing the anti-inflammatory effects of Uncargenin C in relevant animal

models of inflammatory diseases.

Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating derivatives of

Uncargenin C to optimize its potency and pharmacokinetic properties.

The workflow for future research could be conceptualized as follows:
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Caption: A generalized workflow for the development of Uncargenin C as a therapeutic agent.
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Conclusion
Uncargenin C is a promising natural product with demonstrated anti-inflammatory activity. Its

ability to inhibit the production of key pro-inflammatory cytokines warrants further investigation

into its mechanism of action and therapeutic potential. The information and frameworks

provided in this technical guide are intended to serve as a valuable resource for researchers

dedicated to advancing our understanding and application of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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